Cas no 40061-25-4 (2-(3-Methoxyphenyl)-1-(3-pyridinyl)-ethanone)

• Product Name: 2-(3-Methoxyphenyl)-1-(3-pyridinyl)-ethanone
• CAS No: 40061-25-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 2620885
• PubChem ID: 21558185
• Update Time: 2025-04-21

2-(3-Methoxyphenyl)-1-(3-pyridinyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1-pyridin-3-ylethanone
• 2-(3-METHOXYPHENYL)-1-(PYRIDIN-3-YL)ETHANONE
• 40061-25-4
• AB50408
• SCHEMBL1515837
• 2-(3-METHOXYPHENYL)-1-(PYRIDIN-3-YL)ETHAN-1-ONE
• DTXSID60615851
• 2-(3-METHOXYPHENYL)-1-(3-PYRIDINYL)-ETHANONE
• Ethanone,2-(3-methoxyphenyl)-1-(3-pyridinyl)-,
• MCTYJNJITLRZKY-UHFFFAOYSA-N
• 2-(3-Methoxyphenyl)-1-(3-pyridinyl)-ethanone

• Inchi： 1S/C14H13NO2/c1-17-13-6-2-4-11(8-13)9-14(16)12-5-3-7-15-10-12/h2-8,10H,9H2,1H3
• InChI Key： MCTYJNJITLRZKY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų